Cas no 53981-23-0 (2-Amino-3-fluorophenol)

• Product Name: 2-Amino-3-fluorophenol
• CAS No: 53981-23-0
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD07368754
• CID: 820595
• PubChem ID: 2782778
• Update Time: 2025-06-14

2-Amino-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluorophenol
• 2-amino-3-fluoro-phenol
• 2-azanyl-3-fluoranyl-phenol
• 3-fluoro-2-aminophenol
• 6-Fluoro-2-hydroxyaniline
• Phenol, 2-amino-3-fluoro-
• QOZLOYKAFDTQNU-UHFFFAOYSA-N
• 2-Amino-3-fluorophenol, AldrichCPR
• SBB085674
• RP19739
• RP19734
• AB0034214
• X8329
• AM20
• SY101468
• CS-W019180
• J-507790
• SCHEMBL101891
• DTXSID90382286
• AKOS009157554
• 53981-23-0
• MFCD07368754
• AC-24336
• EN300-78967
• PS-9170

• MDL： MFCD07368754
• Inchi： 1S/C6H6FNO/c7-4-2-1-3-5(9)6(4)8/h1-3,9H,8H2
• InChI Key： QOZLOYKAFDTQNU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)O

Computed Properties

• Exact Mass: 127.04300
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1

Experimental Properties

• Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 126-127°
• Boiling Point: 221.9±25.0 ºC (760 Torr),
• Flash Point: 88.0±23.2 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 46.25000
• LogP: 1.69470

2-Amino-3-fluorophenol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2512
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-3-fluorophenol

Research Brief on 2-Amino-3-fluorophenol (CAS: 53981-23-0): Recent Advances and Applications

2-Amino-3-fluorophenol (CAS: 53981-23-0) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of fluorinated pharmaceuticals. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications.

A recent study published in the Journal of Medicinal Chemistry explored the role of 2-Amino-3-fluorophenol as a building block for novel kinase inhibitors. The researchers demonstrated that the fluorine atom at the 3-position enhances the binding affinity of the resulting compounds to target proteins, thereby improving their therapeutic efficacy. The study utilized a combination of computational modeling and in vitro assays to validate the compound's potential, revealing promising results in the context of cancer therapy.

In addition to its pharmaceutical applications, 2-Amino-3-fluorophenol has also been investigated for its utility in material science. A 2023 report in Advanced Materials detailed its incorporation into fluorinated polymers, which exhibit unique thermal and chemical stability. These polymers are being explored for use in high-performance coatings and biomedical devices, underscoring the compound's multidisciplinary relevance.

Another significant development involves the optimization of synthetic routes for 2-Amino-3-fluorophenol. A team at the Massachusetts Institute of Technology (MIT) recently developed a catalytic method that significantly reduces the production cost and environmental impact of the compound. This advancement is expected to facilitate its broader adoption in industrial and research settings.

In conclusion, 2-Amino-3-fluorophenol (CAS: 53981-23-0) continues to be a compound of high interest in both academic and industrial research. Its applications span from drug discovery to advanced materials, driven by ongoing innovations in synthesis and characterization. Future research is likely to further elucidate its potential, particularly in the context of targeted therapies and sustainable chemistry.